Cas no 2171603-23-7 (1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid)

• Product Name: 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid
• CAS No: 2171603-23-7
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5993099
• PubChem ID: 165575251
• Update Time: 2025-05-20

1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid
• EN300-1540258
• 2171603-23-7
• 1-[N-methyl3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C27H30N2O6/c1-29(27(25(31)32)13-6-7-14-27)24(30)23-22(12-15-34-23)28-26(33)35-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-23H,6-7,12-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： XGVUPLJLUAUXIR-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(N(C)C1(C(=O)O)CCCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-N-methyl3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid

Comprehensive Analysis of 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid (CAS No. 2171603-23-7)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid (CAS No. 2171603-23-7) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in the development of novel therapeutics and biochemical research. The compound's unique properties, including its Fmoc-protected amino acid moiety and cyclopentane backbone, make it a valuable building block in peptide synthesis and drug design.

The growing demand for peptide-based therapeutics has spurred interest in advanced intermediates like 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid. Researchers are particularly intrigued by its potential applications in targeted drug delivery and enzyme inhibition. Recent studies highlight its compatibility with solid-phase peptide synthesis (SPPS), a technique widely used in the production of biologics and personalized medicine. This aligns with current trends in precision medicine, where customized therapeutic solutions are gaining traction.

From a structural perspective, the compound's oxolane-amidocyclopentane framework contributes to its conformational rigidity, a feature highly sought after in peptide mimetics. The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protective group for amines, enabling selective deprotection during synthesis—a critical aspect of modern peptide chemistry. These characteristics position CAS No. 2171603-23-7 as a versatile reagent in the development of GPCR-targeting drugs and cyclic peptide scaffolds, areas that dominate current pharmaceutical research.

The synthesis and application of 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid also intersect with the burgeoning field of AI-driven drug discovery. Computational chemists frequently search for specialized building blocks like this compound to expand virtual libraries for molecular docking simulations. Its balanced hydrophobicity and stereochemical complexity make it an ideal candidate for structure-activity relationship (SAR) studies, particularly in the design of macrocyclic compounds with improved bioavailability.

Quality control and analytical characterization of CAS No. 2171603-23-7 involve advanced techniques such as HPLC-MS and NMR spectroscopy. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles has elevated the importance of thoroughly characterized intermediates like this compound. Furthermore, its stability profile under various storage conditions and compatibility with common organic solvents are frequently researched topics, reflecting practical concerns in laboratory and industrial settings.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing compounds like 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid. Researchers are exploring catalyst-free coupling methods and biodegradable protecting groups as alternatives to traditional synthetic routes. These developments respond to the growing market demand for sustainable pharmaceuticals and align with global green chemistry initiatives.

In conclusion, 1-N-methyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amidocyclopentane-1-carboxylic acid (CAS No. 2171603-23-7) represents a sophisticated chemical tool at the intersection of peptide science, medicinal chemistry, and drug development. Its multifaceted applications—from serving as a peptide building block to enabling conformational studies—underscore its importance in contemporary research. As the pharmaceutical landscape continues to evolve toward more complex molecular architectures, specialized compounds like this will undoubtedly play an increasingly vital role in scientific advancement and therapeutic innovation.